Cas no 383134-27-8 (Benzeneacetic acid,2-ethoxy-5-ethyl-)

• Product Name: Benzeneacetic acid,2-ethoxy-5-ethyl-
• CAS No: 383134-27-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 298515
• PubChem ID: 4694042
• Update Time: 2025-04-19

Benzeneacetic acid,2-ethoxy-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-ethoxy-5-ethyl-
• Benzeneacetic acid, 2-ethoxy-5-ethyl- (9CI)
• 383134-27-8
• (2-Ethoxy-5-ethyl-phenyl)-acetic acid
• 2-Ethoxy-5-ethylbenzeneacetic acid
• DTXSID301296394
• BB 0248989

• Inchi： 1S/C12H16O3/c1-3-9-5-6-11(15-4-2)10(7-9)8-12(13)14/h5-7H,3-4,8H2,1-2H3,(H,13,14)
• InChI Key： YDQPDOMYQBSDDG-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C(CC)C=C1CC(=O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 46.53